Cas no 1784468-81-0 (2,2-Difluoro-3-(morpholin-4-yl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(morpholin-4-yl)propanoic acid
• CAS No: 1784468-81-0
• MF: C₇H₁₁F₂NO₃
• MW: 195.163949251175
• CID: 5740542
• PubChem ID: 84665862
• Update Time: 2025-10-29

2,2-Difluoro-3-(morpholin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1784468-81-0
• EN300-789403
• 2,2-Difluoro-3-(morpholin-4-yl)propanoicacid
• 2,2-Difluoro-3-(morpholin-4-yl)propanoic acid
• 2,2-difluoro-3-morpholinopropanoic acid
• 4-Morpholinepropanoic acid, α,α-difluoro-

• Inchi： 1S/C7H11F2NO3/c8-7(9,6(11)12)5-10-1-3-13-4-2-10/h1-5H2,(H,11,12)
• InChI Key： IKMMOOGRZCWWBR-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN1CCOCC1)F

Computed Properties

• Exact Mass: 195.07069954g/mol
• Monoisotopic Mass: 195.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 287.2±40.0 °C(Predicted)
• pka: 0.74±0.10(Predicted)

Additional information on 2,2-Difluoro-3-(morpholin-4-yl)propanoic acid

Professional Introduction to 2,2-Difluoro-3-(morpholin-4-yl)propanoic Acid (CAS No. 1784468-81-0)

2,2-Difluoro-3-(morpholin-4-yl)propanoic acid, a compound with the chemical identifier CAS No. 1784468-81-0, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluorine and morpholine substituents in its molecular structure imparts distinct pharmacological properties, making it a valuable candidate for further exploration.

The synthesis and characterization of 2,2-Difluoro-3-(morpholin-4-yl)propanoic acid have been subjects of extensive study in recent years. The introduction of fluorine atoms into organic molecules is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, the fluorinated α-carboxylic acid moiety has shown promise in enhancing the bioavailability and efficacy of various drug candidates. The morpholine ring, on the other hand, is a common pharmacophore found in numerous approved drugs, contributing to favorable pharmacokinetic profiles and reduced toxicity.

Recent research has highlighted the importance of fluorinated carboxylic acids in the design of protease inhibitors, which are critical for treating a wide range of diseases, including HIV and cancer. The structural features of 2,2-Difluoro-3-(morpholin-4-yl)propanoic acid make it an intriguing scaffold for developing such inhibitors. Studies have demonstrated that fluorine substitution can enhance the binding affinity of carboxylic acid-based drugs to their target enzymes by improving hydrogen bonding interactions and reducing susceptibility to hydrolysis. This has led to the exploration of various fluorinated derivatives as potential therapeutic agents.

In addition to its applications in protease inhibition, 2,2-Difluoro-3-(morpholin-4-yl)propanoic acid has shown potential in other therapeutic areas. For instance, its structural motif has been investigated as a component in the development of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The morpholine substituent is particularly noteworthy for its ability to enhance solubility and oral bioavailability, while the fluorine atoms contribute to improved metabolic stability. These properties make it a promising candidate for further development into a clinical drug.

The synthesis of 2,2-Difluoro-3-(morpholin-4-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently. The use of these methodologies not only enhances the synthetic route but also allows for modifications that can fine-tune the pharmacological properties of the compound.

The pharmacological evaluation of CAS No. 1784468-81-0 has revealed several interesting findings. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes relevant to human health. Notably, it has demonstrated potent inhibition against certain proteases known to be involved in viral replication and tumor growth. These findings have prompted further investigation into its potential as an antiviral or anticancer agent.

The structural diversity offered by fluorinated carboxylic acids like 2,2-Difluoro-3-(morpholin-4-yl)propanoic acid also opens up possibilities for exploring new drug targets and mechanisms of action. Researchers are increasingly leveraging computational methods and high-throughput screening technologies to identify novel applications for such compounds. These approaches have accelerated the discovery process and have led to the identification of several promising candidates for clinical development.

The future prospects for CAS No. 1784468-81-0 are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant advancements in this field. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in addressing unmet medical needs.

In conclusion, 2,2-Difluoro-3-(morpholin-4-yl)propanoic acid represents a fascinating example of how structural modifications can lead to novel pharmacological entities with significant therapeutic potential. Its unique combination of fluorine and morpholine substituents makes it a valuable tool for medicinal chemists seeking to develop next-generation drugs. With continued research and development, this compound is poised to make meaningful contributions to human health.